3-[(3-Methoxy-5-methylsulfonylanilino)methyl]-4-methylbenzenesulfonyl fluoride

• IUPAC Name: 3-[(3-methoxy-5-methylsulfonylanilino)methyl]-4-methylbenzenesulfonyl fluoride
• InChI: InChI=1S/C16H18FNO5S2/c1-11-4-5-15(25(17,21)22)6-12(11)10-18-13-7-14(23-2)9-16(8-13)24(3,19)20/h4-9,18H,10H2,1-3H3
• InChI Key: QHBZBCJHUVYZBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)F)CNC2=CC(=CC(=C2)S(=O)(=O)C)OC
• Molecular Formula: C16H18FNO5S2
• Molecular Weight: 387.5 g/mol

Description

The compound seems to be a complex organic molecule. It appears to contain functional groups such as methoxy (-OCH3), methylsulfonyl (-SO2CH3), and sulfonyl fluoride (-SO2F). These functional groups are common in organic chemistry and have distinct chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, methoxy groups are often introduced using methanol in the presence of an acid catalyst. Sulfonyl fluoride groups can be introduced using sulfuryl fluoride (SO2F2) under certain conditions.

Molecular Structure Analysis

The molecular structure of a compound is determined by the arrangement of its atoms and the bonds between them. The presence of different functional groups will significantly influence the structure. For example, sulfonyl groups are known to be strong electron-withdrawing groups.

Chemical Reactions Analysis

The chemical reactions of a compound are largely determined by its functional groups. Methoxy groups, for example, can undergo reactions such as demethylation. Sulfonyl fluoride groups are highly reactive and can react with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, are determined by its molecular structure. For example, compounds with sulfonyl groups tend to have strong dipole moments due to the polarity of the sulfur-oxygen bonds.

Safety And Hazards

The safety and hazards associated with a compound depend on its reactivity and other properties. For example, compounds containing sulfonyl fluoride groups can be hazardous due to the high reactivity of the fluoride ion.